N-[3-({3-[(4-isopropylphenyl)amino]-1-piperidinyl}carbonyl)phenyl]acetamide

• IUPAC Name: N-[3-[3-(4-propan-2-ylanilino)piperidine-1-carbonyl]phenyl]acetamide
• InChI: InChI=1S/C23H29N3O2/c1-16(2)18-9-11-20(12-10-18)25-22-8-5-13-26(15-22)23(28)19-6-4-7-21(14-19)24-17(3)27/h4,6-7,9-12,14,16,22,25H,5,8,13,15H2,1-3H3,(H,24,27)
• InChI Key: SXFVJBWABQGPGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC2CCCN(C2)C(=O)C3=CC(=CC=C3)NC(=O)C
• Molecular Formula: C23H29N3O2
• Molecular Weight: 379.5 g/mol

Description

N-[3-({3-[(4-isopropylphenyl)amino]-1-piperidinyl}carbonyl)phenyl]acetamide, also known as Compound 1, is a small molecule that has gained attention in the scientific community for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[3-({3-[(4-isopropylphenyl)amino]-1-piperidinyl}carbonyl)phenyl]acetamide 1 is not fully understood, but it is believed to involve the inhibition of several enzymes and signaling pathways. In cancer cells, this compound 1 has been shown to inhibit the activity of several enzymes involved in cell growth and survival, including AKT, mTOR, and ERK. In inflammation research, this compound 1 has been shown to inhibit the activity of several enzymes involved in the production of inflammatory cytokines, including NF-κB and MAPK. In pain research, this compound 1 has been shown to inhibit the activity of several enzymes involved in pain signaling, including TRPV1 and P2X3.
Biochemical and Physiological Effects:
This compound 1 has been shown to have several biochemical and physiological effects in animal models. In cancer research, this compound 1 has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce tumor growth. In inflammation research, this compound 1 has been shown to reduce the production of inflammatory cytokines, reduce immune cell infiltration, and reduce tissue damage. In pain research, this compound 1 has been shown to reduce pain behavior, reduce neuronal excitability, and reduce inflammation in the nervous system.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-({3-[(4-isopropylphenyl)amino]-1-piperidinyl}carbonyl)phenyl]acetamide 1 in lab experiments is that it is a small molecule that can easily penetrate cell membranes and reach intracellular targets. Another advantage is that it has been shown to have activity in several different areas of research, making it a versatile tool for scientists. One limitation of using this compound 1 in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret results. Another limitation is that it has not yet been studied in human clinical trials, so its safety and efficacy in humans are unknown.

Future Directions

There are several future directions for research on N-[3-({3-[(4-isopropylphenyl)amino]-1-piperidinyl}carbonyl)phenyl]acetamide 1. One area of interest is in the development of more potent and selective analogs of this compound 1 that could be used as therapeutic agents. Another area of interest is in the study of the pharmacokinetics and pharmacodynamics of this compound 1 in animal models and humans. Additionally, more research is needed to fully understand the mechanism of action of this compound 1 and its potential for use in combination therapies.

Scientific Research Applications

N-[3-({3-[(4-isopropylphenyl)amino]-1-piperidinyl}carbonyl)phenyl]acetamide 1 has been studied for its potential therapeutic applications in several areas, including cancer, inflammation, and pain. In cancer research, this compound 1 has been shown to inhibit the growth of several types of cancer cells, including breast cancer, lung cancer, and colon cancer. Inflammation research has shown that this compound 1 can reduce inflammation in animal models of rheumatoid arthritis and colitis. In pain research, this compound 1 has been shown to reduce pain in animal models of neuropathic pain and inflammatory pain.